Cas no 1805376-00-4 (2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol)

2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol is a versatile pyridine derivative with a reactive bromomethyl group and a difluoromethyl substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxymethyl functional groups enhances its utility in further derivatization, enabling the construction of complex heterocyclic frameworks. The difluoromethyl moiety contributes to improved metabolic stability and bioavailability in drug development applications. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other key transformations. This compound is particularly useful in the design of bioactive molecules, offering precise control over molecular properties for targeted applications.
2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol structure
1805376-00-4 structure
Product Name:2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol
CAS No:1805376-00-4
MF:C8H9BrF2N2O
MW:267.070667982101
CID:4857161
Update Time:2025-10-30

2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol
    • Inchi: 1S/C8H9BrF2N2O/c9-2-6-5(7(10)11)1-4(3-14)13-8(6)12/h1,7,14H,2-3H2,(H2,12,13)
    • InChI Key: HJDSIPYHIJHESP-UHFFFAOYSA-N
    • SMILES: BrCC1=C(N)N=C(CO)C=C1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.1

2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064779-1g
2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol
1805376-00-4 97%
1g
$1,534.70 2022-04-01

Additional information on 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol

Recent Advances in the Study of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol (CAS: 1805376-00-4)

The compound 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol (CAS: 1805376-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of this compound as a versatile intermediate in the synthesis of novel heterocyclic compounds, which are crucial for the development of new pharmaceuticals. The presence of both bromomethyl and difluoromethyl groups in its structure makes it a valuable building block for the introduction of functional groups in medicinal chemistry. Studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in the treatment of various cancers and inflammatory diseases.

One of the key findings from recent research is the compound's role in the development of selective kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and efficacy of these derivatives, providing valuable insights for future drug design.

Another significant area of research involves the compound's potential as a precursor for the synthesis of fluorinated pyridine derivatives. Fluorinated compounds are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. A recent study in Organic & Biomolecular Chemistry (2023) explored the synthetic pathways for converting 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol into various fluorinated analogs, highlighting its versatility and potential for creating novel therapeutic agents.

In addition to its applications in drug discovery, recent studies have also investigated the compound's physicochemical properties and stability. Understanding these properties is critical for its handling and storage in laboratory and industrial settings. A study in the Journal of Pharmaceutical Sciences (2023) provided detailed characterization of the compound's solubility, stability under various conditions, and potential degradation pathways, offering practical guidance for researchers working with this compound.

Looking ahead, the potential of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol in the development of new therapeutics is vast. Ongoing research is exploring its use in the synthesis of targeted therapies for neurodegenerative diseases and infectious diseases. The compound's unique structural features and demonstrated biological activity make it a promising candidate for further investigation and development in the pharmaceutical industry.

In conclusion, the latest research on 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-6-methanol (CAS: 1805376-00-4) underscores its significance as a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications in kinase inhibitor development, fluorinated compound synthesis, and potential therapeutic uses highlight its importance in advancing drug discovery and development. Continued research and exploration of this compound are expected to yield further breakthroughs in the field.

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